Cas no 84553-21-9 (1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-)

• Product Name: 1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
• CAS No: 84553-21-9
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 666924
• PubChem ID: 12827652
• Update Time: 2025-04-19

1,3-Butanedione, 2-chloro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
• 2-chloro-1-(4-methylphenyl)butane-1,3-dione
• DTXSID60510892
• 84553-21-9
• SCHEMBL11599419

• Inchi： 1S/C11H11ClO2/c1-7-3-5-9(6-4-7)11(14)10(12)8(2)13/h3-6,10H,1-2H3
• InChI Key： JMPTUUDGFKISTC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones